Cas no 99186-11-5 (3,4-Dihydro-2H-chromen-6-ylmethanol)

• Product Name: 3,4-Dihydro-2H-chromen-6-ylmethanol
• CAS No: 99186-11-5
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 5027141
• PubChem ID: 17768207
• Update Time: 2026-02-28

3,4-Dihydro-2H-chromen-6-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-2H-chromen-6-ylmethanol
• 2H-1-Benzopyran-6-methanol, 3,4-dihydro-
• 3,4-Dihydro-2H-chromen-6-ylmethanol

• Inchi： 1S/C10H12O2/c11-7-8-3-4-10-9(6-8)2-1-5-12-10/h3-4,6,11H,1-2,5,7H2
• InChI Key： DEYAFEZPXADTKD-UHFFFAOYSA-N
• SMILES： O1C2C=CC(CO)=CC=2CCC1

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 3,4-Dihydro-2H-chromen-6-ylmethanol

Research Brief on 3,4-Dihydro-2H-chromen-6-ylmethanol (CAS: 99186-11-5): Recent Advances and Applications

3,4-Dihydro-2H-chromen-6-ylmethanol (CAS: 99186-11-5) is a key intermediate in the synthesis of various bioactive compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its potential in the development of novel therapeutic agents, owing to its versatile chemical structure and pharmacological properties. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and applications in drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3,4-Dihydro-2H-chromen-6-ylmethanol, emphasizing its role as a precursor for chromene-based derivatives. The researchers utilized a catalytic hydrogenation approach to achieve high yields and purity, which is critical for subsequent pharmacological evaluations. The study also highlighted the compound's stability under various conditions, making it a reliable candidate for further chemical modifications.

In another significant development, a team of researchers investigated the anti-inflammatory and antioxidant properties of 3,4-Dihydro-2H-chromen-6-ylmethanol. Their findings, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that the compound exhibits potent inhibitory effects on pro-inflammatory cytokines and reactive oxygen species (ROS). These properties suggest its potential application in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and neurodegenerative disorders.

Furthermore, 3,4-Dihydro-2H-chromen-6-ylmethanol has been identified as a promising scaffold for the design of anticancer agents. A study in the European Journal of Medicinal Chemistry reported that derivatives of this compound showed selective cytotoxicity against various cancer cell lines, including breast and lung cancer. The mechanism of action was linked to the induction of apoptosis and inhibition of cell cycle progression, providing a foundation for future drug development efforts.

In addition to its therapeutic potential, recent research has also explored the compound's role in material science. A paper in ACS Applied Materials & Interfaces described the use of 3,4-Dihydro-2H-chromen-6-ylmethanol as a building block for the synthesis of functional polymers with applications in drug delivery systems. The study highlighted the compound's ability to enhance the biocompatibility and controlled release properties of polymeric carriers.

In conclusion, 3,4-Dihydro-2H-chromen-6-ylmethanol (CAS: 99186-11-5) continues to be a subject of intense research due to its multifaceted applications in medicinal chemistry and material science. The recent studies underscore its potential as a versatile intermediate for the development of novel therapeutics and functional materials. Future research should focus on optimizing its synthetic routes, exploring new derivatives, and conducting in vivo studies to validate its pharmacological efficacy.